![molecular formula C23H25N5O2S2 B3004048 4-(3-methylbutyl)-1-{[4-(2-oxopyrrolidin-1-yl)benzyl]thio}thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one CAS No. 1189858-59-0](/img/structure/B3004048.png)
4-(3-methylbutyl)-1-{[4-(2-oxopyrrolidin-1-yl)benzyl]thio}thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound "4-(3-methylbutyl)-1-{[4-(2-oxopyrrolidin-1-yl)benzyl]thio}thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one" is a complex molecule that likely exhibits a range of biological activities due to its structural features. It contains several heterocyclic components, such as a thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin ring system, which is a fused ring structure combining thiophene, triazole, and pyrimidine moieties. The presence of a 2-oxopyrrolidinyl group and a 3-methylbutyl chain suggests potential for varied chemical interactions and biological properties.
Synthesis Analysis
The synthesis of related heterocyclic compounds has been described in the literature. For instance, derivatives of [1,3,4]thiadiazolo[3,2-a]-1,2,3-triazolo[4,5-d]pyrimidin-9(3H)-one were synthesized through a series of reactions starting from 5-substituted 1,3,4-thiadiazol-2-amines, involving ring closure, nitration, chlorination, amination, hydrogenation, and diazotization . Another study reported the synthesis of [1,2,4]triazolo[1,5-c]pyrimidine-13-ones through the reaction of a dihydro-pyrimidine derivative with various reagents . These methods could potentially be adapted for the synthesis of the compound , although the specific synthetic route would need to be developed.
Molecular Structure Analysis
The molecular structure of such compounds is characterized by the presence of multiple heterocyclic rings that can influence the molecule's electronic distribution, conformation, and overall reactivity. The thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin core is a rigid system that can interact with biological targets through stacking interactions and hydrogen bonding .
Chemical Reactions Analysis
Compounds with similar structures have been shown to undergo various chemical reactions. For example, the reaction of thieno[2.3-d]pyrimidin-4(3H)-ones with secondary amines can lead to derivatives with a basic substituent in position 2 . These reactions are crucial for modifying the biological activity and solubility of the compounds.
Physical and Chemical Properties Analysis
The physical and chemical properties of such compounds are influenced by their heterocyclic structure and substituents. The lipophilicity, solubility, and stability of the compound would be determined by the nature of the substituents, such as the 2-oxopyrrolidinyl group and the 3-methylbutyl chain. These properties are essential for the compound's bioavailability and pharmacokinetics.
properties
IUPAC Name |
8-(3-methylbutyl)-12-[[4-(2-oxopyrrolidin-1-yl)phenyl]methylsulfanyl]-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N5O2S2/c1-15(2)9-12-27-21(30)20-18(10-13-31-20)28-22(27)24-25-23(28)32-14-16-5-7-17(8-6-16)26-11-3-4-19(26)29/h5-8,10,13,15H,3-4,9,11-12,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCSGZYRETHQALO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C(=O)C2=C(C=CS2)N3C1=NN=C3SCC4=CC=C(C=C4)N5CCCC5=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-methylbutyl)-1-{[4-(2-oxopyrrolidin-1-yl)benzyl]thio}thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.